4-(p-Acetoxybenzylidene)-2-(p-chlorophenyl)-5-oxazolone

• Molecular Formula: C18H12ClNO4
• Molecular Weight: 341.7 g/mol
• IUPAC Name: [4-[[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C18H12ClNO4/c1-11(21)23-15-8-2-12(3-9-15)10-16-18(22)24-17(20-16)13-4-6-14(19)7-5-13/h2-10H,1H3
• InChI Key: ACPWQSKVEVFORI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl

Description

4-(p-Acetoxybenzylidene)-2-(p-chlorophenyl)-5-oxazolone is a useful research compound. Its molecular formula is C18H12ClNO4 and its molecular weight is 341.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 60 g of N-(p-chlorobenzoyl)glycine, 34.5 g of p-hydroxybenzaldehyde, 23 g of fused sodium acetate and 170 ml of acetic anhydride was heated under reflux for 1 hour. The reaction mixture was cooled slightly and 400 ml of ethanol was added. A solid precipitated on cooling and was filtered and washed with cold ethanol and cold water. An analytical sample was made by recrystallization from CCL4 /EtOH/AcOH, m.p. 185-186.